![molecular formula C20H21N3O5S2 B1228869 ethyl 5-[(thien-2-ylacetyl)amino]-1-{2-[(thien-2-ylacetyl)oxy]ethyl}-1H-pyrazole-4-carboxylate](/img/structure/B1228869.png)
ethyl 5-[(thien-2-ylacetyl)amino]-1-{2-[(thien-2-ylacetyl)oxy]ethyl}-1H-pyrazole-4-carboxylate
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Overview
Description
1-[2-(1-oxo-2-thiophen-2-ylethoxy)ethyl]-5-[(1-oxo-2-thiophen-2-ylethyl)amino]-4-pyrazolecarboxylic acid ethyl ester is a member of pyrazoles.
Scientific Research Applications
Synthesis and Characterization
- Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate is used in the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones, highlighting its role in cyclocondensation reactions (Lebedˈ et al., 2012).
- A study on the crystal structure of a related compound, Ethyl 6-Amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, highlights the importance of structural analysis in understanding these compounds’ properties (Kumar et al., 2018).
- Ethyl 5-amino-3-(4,6-dimethylpyrimidin-2-ylamino)-1-methyl-1H-pyrazole-4-carboxylate demonstrates complex molecular structures, which are crucial for understanding their chemical behavior (Wu et al., 2005).
Bioactivity and Applications
- The compound has been utilized in the synthesis of acylamides with pyrazole carboxylic acid and thiadiazole-2-ammonia, showing applications in auxin activities and potential antiblastic properties (Yue et al., 2010).
- Ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate exhibits fungicidal and plant growth regulation activities, indicating its agricultural significance (Minga, 2005).
- Novel Ethyl-5-(ethoxycarbonyl)-4-methylthiazol-2-yl-carbamate Compounds have been synthesized for antimicrobial activity, suggesting their potential in medical applications (Mruthyunjayaswamy & Basavarajaiah, 2009).
Industrial Applications
- Pyranpyrazole derivatives, including related ethyl pyrazole carboxylates, have been investigated as corrosion inhibitors for mild steel, useful in industrial processes (Dohare et al., 2017).
- Synthesis of bifunctional thieno[3,2-c]pyrazole derivatives for antimicrobial activities highlights potential pharmaceutical and industrial applications (Aly, 2016).
Properties
Molecular Formula |
C20H21N3O5S2 |
---|---|
Molecular Weight |
447.5 g/mol |
IUPAC Name |
ethyl 5-[(2-thiophen-2-ylacetyl)amino]-1-[2-(2-thiophen-2-ylacetyl)oxyethyl]pyrazole-4-carboxylate |
InChI |
InChI=1S/C20H21N3O5S2/c1-2-27-20(26)16-13-21-23(7-8-28-18(25)12-15-6-4-10-30-15)19(16)22-17(24)11-14-5-3-9-29-14/h3-6,9-10,13H,2,7-8,11-12H2,1H3,(H,22,24) |
InChI Key |
MAHQKZVKHHRXNA-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(N(N=C1)CCOC(=O)CC2=CC=CS2)NC(=O)CC3=CC=CS3 |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)CCOC(=O)CC2=CC=CS2)NC(=O)CC3=CC=CS3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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